Cas no 57094-78-7 (10H-Indeno[1,2-g]quinoline, 2-(2-quinolinyl)-)

10H-Indeno[1,2-g]quinoline, 2-(2-quinolinyl)- structure
57094-78-7 structure
Product Name:10H-Indeno[1,2-g]quinoline, 2-(2-quinolinyl)-
CAS No:57094-78-7
MF:C25H16N2
MW:344.407945632935
CID:346515
PubChem ID:15620917
Update Time:2025-04-19

10H-Indeno[1,2-g]quinoline, 2-(2-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • 10H-Indeno[1,2-g]quinoline, 2-(2-quinolinyl)-
    • 2-quinolin-2-yl-10H-indeno[1,2-g]quinoline
    • 2-(Quinolin-2-yl)-10H-indeno[1,2-g]quinoline
    • DTXSID20575902
    • 57094-78-7
    • Inchi: 1S/C25H16N2/c1-3-7-20-17(6-1)13-19-15-25-18(14-21(19)20)10-12-24(27-25)23-11-9-16-5-2-4-8-22(16)26-23/h1-12,14-15H,13H2
    • InChI Key: LOVRUJUJVJFDEF-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CC3C=CC=CC=3N=2)=CC=C2C=1C=C1C(=C2)C2C=CC=CC=2C1

Computed Properties

  • Exact Mass: 344.13148
  • Monoisotopic Mass: 344.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 1
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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